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Compound of Interest

Compound Name: Tartrazine acid

CAS No.: 34175-08-1

Cat. No.: B10817184

Get Quote

An extensive review of animal model studies reveals the potential neurodevelopmental

consequences of tartrazine exposure, a synthetic azo dye widely used in food products and

pharmaceuticals. This technical guide synthesizes the current body of evidence for

researchers, scientists, and drug development professionals, detailing the observed

neurobehavioral changes, underlying molecular mechanisms, and comprehensive

experimental methodologies. The findings underscore a consistent pattern of oxidative stress,

neuroinflammation, and apoptosis in the brains of animals exposed to tartrazine, often leading

to behavioral and cognitive impairments.

Quantitative Data Summary
The following tables provide a structured overview of the quantitative data from key studies on

the neurodevelopmental effects of tartrazine exposure in animal models.

Table 1: Neurobehavioral Effects of Tartrazine Exposure
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Animal
Model

Tartrazine
Dose

Duration
Behavioral
Test

Key
Quantitative
Findings

Reference

Wistar Rats

7.5

mg/kg/day &

15 mg/kg/day

10 months

Open Field

Test (OFT),

Elevated Plus

Maze (EPM),

Object

Recognition

(OR)

No significant

changes in

locomotor

activity or

anxiety.

Significant

impairment in

long-term

memory in

the 7.5

mg/kg/day

group (p <

0.001).

[1]

Mice and

Rats

125, 250, 500

mg/kg
30 days

Open-field

test, Step-

through test,

Morris water

maze test

Enhanced

active

behavioral

response in

OFT,

increased

escape

latency in

Morris water

maze, and

decreased

retention

latency in

step-through

test.

[2][3]

Mice 0.05%,

0.15%,

0.45% in diet

F0 generation

(5 weeks) to

F1 generation

(9 weeks)

Exploratory

behavior

Increased

vertical

activity in F0

males at

0.15% dose.

[4]
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Dose-related

trend towards

affected

movement in

F1 male

offspring.

Rats

Co-exposure

with

Erythrosine

(2, 6, 10

mg/kg)

6 weeks
Open field

test

Decreased

locomotion

and

exploration,

increased

anxiety- and

depression-

like behavior.

[5]

Table 2: Oxidative Stress and Neurochemical Alterations
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Animal
Model

Tartrazine
Dose

Duration
Brain
Region(s)

Biomarke
r

Quantitati
ve
Change

Referenc
e

Wistar

Rats

7.5 mg/kg

b.w.
40 days

Frontal

cortex,

corpus

striatum,

hippocamp

us,

cerebellum

SOD, CAT,

GST, GR

Significant

decrease
[6]

GPx
Increased

activity
[6]

Lipid

Peroxides

(TBARS)

Significantl

y increased
[6]

Mice

(newborns)

2.5 mg/kg

& 5 mg/kg

(perinatal

exposure)

Gestation

and 15

days

postnatal

Cerebrum,

cerebellum

, medulla

oblongata

Lipid

Peroxidatio

n (MDA)

Significant

increase

(p<0.01 to

p<0.001)

[7]

GSH, SOD

Significant

reduction

(p<0.01 to

p<0.001)

[7]

Rats
175, 300,

700 mg/kg

Not

specified
Brain

Catalase,

GSH-Px,

SOD

Reduction

in activities
[2]

MDA
Spike in

levels
[2]

Table 3: Apoptosis and Neuroinflammation
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Animal
Model

Tartrazine
Dose

Duration
Brain
Region(s)

Biomarke
r/Assay

Key
Quantitati
ve
Findings

Referenc
e

Zebrafish

Embryos

Not

specified

Not

specified

Not

specified

Apoptosis-

related

genes

Upregulatio

n of

apoptotic

markers

[8]

Rats
7.5 mg/kg

& 9 mg/kg
60 days Brain Histology

Oligodendr

ocyte and

astrocyte

necrosis,

neuron

degenerati

on. More

severe at

higher

dose.

[9]

Rats
Not

specified

Not

specified
Brain

TNF-α, IL-

1β, IL-6

Heightene

d levels

reported.

[10]

Rats

Co-

exposure

with

Erythrosine

(2, 6, 10

mg/kg)

6 weeks Striatum TNF-α

Significantl

y increased

concentrati

ons (p <

0.05).

[5]

Key Experimental Protocols
This section provides detailed methodologies for the key experiments cited in the literature on

tartrazine-induced neurodevelopmental effects.

Neurobehavioral Assessment
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1. Open Field Test (OFT):

Apparatus: A square arena (e.g., 100x100 cm) with walls high enough to prevent escape,

often made of a dark, non-reflective material. The floor is typically divided into a grid of equal

squares.

Procedure: A single animal is placed in the center of the arena and allowed to explore freely

for a set period (e.g., 5-10 minutes). Its behavior is recorded by an overhead video camera.

Parameters Measured:

Locomotor Activity: Total distance traveled, number of grid lines crossed.

Exploratory Behavior: Rearing frequency (standing on hind legs), time spent in the center

versus peripheral zones.

Anxiety-like Behavior: Time spent in the center of the arena (less time suggests higher

anxiety), defecation and urination frequency.

2. Elevated Plus Maze (EPM):

Apparatus: A plus-shaped maze elevated from the floor, with two open arms and two closed

arms of equal size.

Procedure: The animal is placed in the center of the maze, facing an open arm, and allowed

to explore for a set time (e.g., 5 minutes).

Parameters Measured:

Anxiety-like Behavior: Time spent in the open arms versus the closed arms, number of

entries into each arm type. A preference for the closed arms is indicative of anxiety.

3. Morris Water Maze (MWM):

Apparatus: A large circular pool filled with opaque water. A small escape platform is hidden

just below the water's surface. Visual cues are placed around the room.

Procedure:
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Acquisition Phase: The animal is placed in the pool from different starting positions and

must find the hidden platform. This is repeated over several days.

Probe Trial: The platform is removed, and the animal is allowed to swim for a set time

(e.g., 60 seconds).

Parameters Measured:

Spatial Learning: Escape latency (time to find the platform) during the acquisition phase.

Spatial Memory: Time spent in the target quadrant (where the platform was located) during

the probe trial.

Biochemical Analyses of Oxidative Stress
1. Lipid Peroxidation Assay (Malondialdehyde - MDA):

Principle: MDA, a marker of lipid peroxidation, reacts with thiobarbituric acid (TBA) under

acidic conditions to form a pink-colored complex that can be measured

spectrophotometrically.

Procedure:

Brain tissue is homogenized in a suitable buffer (e.g., potassium chloride).

The homogenate is incubated with TBA reagent and an acid (e.g., trichloroacetic acid).

The mixture is heated (e.g., in a boiling water bath) and then cooled.

After centrifugation, the absorbance of the supernatant is measured at a specific

wavelength (e.g., 532 nm).

MDA concentration is calculated using a standard curve.

2. Superoxide Dismutase (SOD) Activity Assay:

Principle: Measures the inhibition of the reduction of a chromogen (e.g., nitroblue tetrazolium

- NBT) by superoxide radicals generated by an enzymatic reaction (e.g., xanthine/xanthine
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oxidase).

Procedure:

Brain tissue homogenate is prepared.

The homogenate is mixed with a reaction mixture containing the superoxide-generating

system and the chromogen.

The rate of reduction of the chromogen is measured spectrophotometrically in the

presence and absence of the tissue sample.

One unit of SOD activity is typically defined as the amount of enzyme required to inhibit

the rate of reduction by 50%.

3. Catalase (CAT) Activity Assay:

Principle: Measures the rate of decomposition of hydrogen peroxide (H₂O₂) by catalase in

the sample.

Procedure:

Brain tissue homogenate is prepared.

The homogenate is added to a solution of H₂O₂.

The decrease in absorbance due to H₂O₂ decomposition is monitored over time at a

specific wavelength (e.g., 240 nm).

Catalase activity is calculated based on the rate of this decrease.

Apoptosis Detection
1. TUNEL (Terminal deoxynucleotidyl transferase dUTP Nick End Labeling) Assay:

Principle: Detects DNA fragmentation, a hallmark of late-stage apoptosis, by labeling the 3'-

hydroxyl ends of DNA breaks with labeled dUTP, catalyzed by the enzyme terminal

deoxynucleotidyl transferase (TdT).
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Procedure:

Brain tissue sections are fixed and permeabilized.

The sections are incubated with a solution containing TdT and labeled dUTP (e.g.,

fluorescently labeled).

The labeled dUTP is incorporated at the sites of DNA breaks.

The labeled cells are visualized using microscopy (e.g., fluorescence microscopy).

Apoptotic cells are identified by the presence of the label in their nuclei.

Signaling Pathways and Experimental Workflows
The following diagrams, generated using Graphviz (DOT language), illustrate key signaling

pathways implicated in tartrazine-induced neurotoxicity and a typical experimental workflow for

such studies.
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Click to download full resolution via product page

Caption: Tartrazine-induced oxidative stress pathway in neuronal cells.
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Click to download full resolution via product page

Caption: Proposed apoptotic pathway initiated by tartrazine exposure.
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Caption: A typical experimental workflow for studying tartrazine neurotoxicity.

In conclusion, the evidence from animal models strongly suggests that tartrazine exposure,

particularly during critical neurodevelopmental periods, can induce a cascade of detrimental
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effects, including oxidative stress, neuroinflammation, and apoptosis, ultimately manifesting as

behavioral and cognitive deficits. This guide provides a comprehensive resource for

researchers to further investigate these effects and explore potential therapeutic interventions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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